2-bromo-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-bromo-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C22H21BrN2O2 and its molecular weight is 425.326. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Binding Affinity
The chemical compound is part of a broader class of compounds studied for their potential in scientific research, particularly in the context of synthetic chemistry and receptor binding affinity. For instance, tetrahydroisoquinolinyl benzamides, closely related to the specified compound, have been explored for their selectivity and potency as ligands for σ receptors. Such compounds have drawn interest due to their significant σ2 receptor ligand potential, with modifications to their structure affecting their receptor affinity. This suggests a potential for these compounds in developing therapeutic agents targeting σ receptors, which are implicated in various neurological and psychiatric conditions (R. Xu, J. Lever, S. Z. Lever, 2007).
Chemical Synthesis Techniques
The compound is also relevant in discussions around chemical synthesis techniques. Research has delved into the bromination of isoquinolines, a key step in producing brominated compounds like 2-bromo-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)benzamide. Bromination processes, including those involving isoquinoline substrates, have been shown to be sensitive to the choice of brominating agent and conditions, indicating the importance of such research in refining synthetic methodologies for specific chemical targets (W. Brown, A. Gouliaev, 2004).
Antimicrobial and Anticancer Potential
Further, compounds within this chemical family have been synthesized and evaluated for their biological activities, including antimicrobial and anticancer properties. This underscores the potential utility of such compounds in developing new therapeutic agents. For example, the synthesis and evaluation of quinazolinones, structurally similar to the compound , have indicated potential antimicrobial activity, suggesting an avenue for the development of novel antimicrobial agents (J. A. Patel, B. Mistry, K. R. Desai, 2006).
Conformational Studies and Receptor Binding
Additionally, conformational studies on related compounds have provided insights into the importance of molecular structure in receptor binding affinity. This research is vital for understanding how structural changes impact biological activity and can guide the design of more effective drugs. For instance, the study of conformationally restricted analogues of remoxipride, a compound related to the chemical , has contributed to our understanding of how molecular structure affects dopamine D-2 receptor affinity (M. H. Norman, J. Kelley, E. Hollingsworth, 1993).
Properties
IUPAC Name |
2-bromo-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21BrN2O2/c23-19-9-4-3-8-18(19)22(26)24-14-20(21-10-5-13-27-21)25-12-11-16-6-1-2-7-17(16)15-25/h1-10,13,20H,11-12,14-15H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVRBGGATBLJGSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)C(CNC(=O)C3=CC=CC=C3Br)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.